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N-Methylmorpholine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methylmorpholine (NMM), a heterocyclic tertiary amine, is a versatile compound with

significant applications in organic synthesis, pharmaceutical development, and polymer

chemistry. This technical guide provides an in-depth overview of the core physical and

chemical characteristics of N-Methylmorpholine. It includes a summary of its key

physicochemical properties, detailed experimental methodologies for their determination, and a

review of its primary synthesis and reaction mechanisms. This document is intended to serve

as a comprehensive resource for researchers, scientists, and professionals in the field of drug

development.

Physical and Chemical Properties
N-Methylmorpholine is a colorless to pale yellow liquid with a characteristic amine-like odor.[1]

It is a cyclic tertiary amine with the molecular formula C₅H₁₁NO.[1] A summary of its key

physicochemical properties is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of N-Methylmorpholine
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Property Value Reference(s)

Molecular Formula C₅H₁₁NO [1][2]

Molecular Weight 101.15 g/mol [1][2]

CAS Number 109-02-4 [2]

Appearance Colorless to pale yellow liquid [1]

Odor Ammonia-like [3]

Melting Point -66 °C [1][4]

Boiling Point 115-116 °C (at 750 mmHg) [1][4]

Density 0.92 g/cm³ (at 20 °C) [1][4]

Solubility in Water Miscible [3]

Solubility in Organic Solvents Soluble in alcohol and ether [3]

pKa of Conjugate Acid 7.38 (in H₂O) [3][4]

Refractive Index 1.435 (at 20 °C) [1]

Flash Point 12 °C [1]

Vapor Pressure 18 mmHg (at 20 °C) [1]

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of N-

Methylmorpholine.

Determination of Melting Point
The melting point of N-Methylmorpholine, which is low, can be determined using a standard

capillary melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital instrument)
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Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., paraffin oil)

Procedure:

A small amount of N-Methylmorpholine is introduced into a capillary tube.[5]

The capillary tube is attached to a thermometer.[5]

The assembly is placed in a heating bath (Thiele tube).[5]

The sample is heated slowly and evenly.[5]

The temperature at which the solid completely transforms into a liquid is recorded as the

melting point.[6]

Sample Preparation Measurement

Introduce NMM
into capillary tube

Seal one end
of the tube

Attach tube
to thermometer

Place assembly
in heating bath

Heat slowly
and evenly

Observe for
complete melting

Record melting
point temperature

Apparatus Setup Distillation

Place NMM in
distillation flask

Assemble distillation
apparatus

Heat the liquid
to boiling

Observe stable
vapor temperature

Record boiling
point
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Weigh empty
container

Weigh container
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Calculate density
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Potentiometric Titration Data Analysis

Prepare aqueous
NMM solution
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Record pH after
each acid addition

Plot titration curve
(pH vs. Volume)
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equivalence point

pKa = pH at half-
equivalence point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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